N-(1-benzyl-3-cyano-4,5-diphenyl-1H-pyrrol-2-yl)-2-thiophenecarboxamide

• IUPAC Name: N-(1-benzyl-3-cyano-4,5-diphenylpyrrol-2-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C29H21N3OS/c30-19-24-26(22-13-6-2-7-14-22)27(23-15-8-3-9-16-23)32(20-21-11-4-1-5-12-21)28(24)31-29(33)25-17-10-18-34-25/h1-18H,20H2,(H,31,33)
• InChI Key: PSLLRRJLPKDOKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=C(C(=C2NC(=O)C3=CC=CS3)C#N)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C29H21N3OS
• Molecular Weight: 459.6 g/mol

Description

N-(1-benzyl-3-cyano-4,5-diphenyl-1H-pyrrol-2-yl)-2-thiophenecarboxamide, also known as BPTC, is a synthetic compound that has attracted significant interest in the scientific research community due to its potential as a drug candidate. BPTC belongs to a class of compounds called pyrroles, which have been shown to possess a wide range of biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

Scientific Research Applications

Synthesis and Characterization

The synthesis of similar compounds often involves complex organic reactions, including cyclization, dearomatization, and functional group transformations. For instance, the synthesis of pyrrole derivatives through dearomatising cyclisation of thiophenecarboxamides shows the chemical versatility and reactivity of such compounds, providing a foundation for further chemical modifications and applications (Clayden et al., 2004).

Applications in Drug Discovery and Material Science

Compounds with similar structures have been explored for their antibacterial and antimicrobial properties. For example, novel analogs of pyrazole-1-carboxamide derivatives have shown promising antibacterial activity, highlighting the potential of such compounds in pharmaceutical applications (Palkar et al., 2017).

Additionally, the incorporation of thiophene units into conjugated polymers for solar cell applications indicates the importance of such structural units in the development of advanced materials. The synthesis of benzo[1,2-b:4,5-b']dithiophene-based conjugated polymers, for instance, demonstrates how structural modifications can impact the optical and electronic properties of materials, making them suitable for use in photovoltaic devices (Ha-Seul Chung et al., 2014).